Cas no 89840-68-6 (Benzenesulfonamide, 2-nitro-N-octyl-)

Benzenesulfonamide, 2-nitro-N-octyl- structure
89840-68-6 structure
Product Name:Benzenesulfonamide, 2-nitro-N-octyl-
CAS No:89840-68-6
MF:C14H22N2O4S
MW:314.400482654572
CID:587514
PubChem ID:5181802
Update Time:2025-04-19

Benzenesulfonamide, 2-nitro-N-octyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 2-nitro-N-octyl-
    • 2-nitro-N-octylbenzenesulfonamide
    • AKOS003836350
    • DTXSID90409225
    • SCHEMBL14572299
    • 89840-68-6
    • Inchi: 1S/C14H22N2O4S/c1-2-3-4-5-6-9-12-15-21(19,20)14-11-8-7-10-13(14)16(17)18/h7-8,10-11,15H,2-6,9,12H2,1H3
    • InChI Key: QQWREYOMJVEYIA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NCCCCCCCC)(=O)=O

Computed Properties

  • Exact Mass: 314.13002836g/mol
  • Monoisotopic Mass: 314.13002836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 100Ų
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